5-(2-aminopropyl)-2-methoxyphenol hydrochloride
Description
5-(2-Aminopropyl)-2-methoxyphenol hydrochloride, also known as 5-APB Hydrochloride, is an empathogenic psychoactive compound of the substituted benzofuran, substituted amphetamine, and substituted phenethylamine classes .
Synthesis Analysis
The synthesis of 5-(2-aminopropyl)-2-methoxyphenol hydrochloride involves a six-step process. This includes methylation, formylation, Aldol-type condensation, reduction, and hydrolysis reactions . Another method involves introducing a protective group to N-[(1R)-2(4-methoxyphenyl)-1-methylethyl]-N-[(1R)-1-phenylethyl)]amine and the resulting amide of formula IX is chlorosulfonated and the resulting sulfochloride is converted to a sulfonamide of formula X, from which the compound of formula I is obtained by hydrogenation .Molecular Structure Analysis
The molecular formula of 5-(2-aminopropyl)-2-methoxyphenol hydrochloride is C10H17ClN2O3S. It has an average mass of 280.772 Da and a monoisotopic mass of 280.064850 Da .Chemical Reactions Analysis
5-(2-Aminopropyl)-2-methoxyphenol hydrochloride is a benzofuran analogue of amphetamine and methamphetamine. The main metabolite of 5-APB was 3-carboxymethyl-4-hydroxy amphetamine and the main metabolites of 5-MAPB were 5-APB (N-demethyl metabolite) and 3-carboxymethyl-4-hydroxy methamphetamine .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(2-aminopropyl)-2-methoxyphenol hydrochloride include a molecular formula of C10H17ClN2O3S, an average mass of 280.772 Da, and a monoisotopic mass of 280.064850 Da .Safety and Hazards
The safety data sheet for a similar compound, ®-(+)-5-(2-aminopropyl)-2-methoxybenzene sulfonamide hydrochloride, suggests that it is harmful if swallowed, toxic in contact with skin, and causes severe skin burns and eye damage. It may cause an allergic skin reaction and may cause damage to organs through prolonged or repeated exposure if swallowed .
Future Directions
The continuous emergence of new drugs of abuse presents a complex challenge and a serious public health problem. These substances are often marketed as “not for human consumption”, but their psychoactive effects are designed to mimic those of illicit drugs . Therefore, there is a need for a better understanding of their pharmacodynamics and toxicity. One way to achieve this is by developing the synthesis of 5-APB metabolites as biomarkers of exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-aminopropyl)-2-methoxyphenol hydrochloride involves the reaction of 2-methoxyphenol with 2-bromo-1-chloropropane to form 5-(2-bromo-1-chloropropyl)-2-methoxyphenol, which is then reacted with ammonia to form 5-(2-aminopropyl)-2-methoxyphenol. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt.", "Starting Materials": [ "2-methoxyphenol", "2-bromo-1-chloropropane", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methoxyphenol is reacted with 2-bromo-1-chloropropane in the presence of a base such as potassium carbonate to form 5-(2-bromo-1-chloropropyl)-2-methoxyphenol.", "Step 2: 5-(2-bromo-1-chloropropyl)-2-methoxyphenol is then reacted with ammonia in the presence of a palladium catalyst to form 5-(2-aminopropyl)-2-methoxyphenol.", "Step 3: The amine product is then treated with hydrochloric acid to form the hydrochloride salt of 5-(2-aminopropyl)-2-methoxyphenol." ] } | |
CAS RN |
52336-33-1 |
Product Name |
5-(2-aminopropyl)-2-methoxyphenol hydrochloride |
Molecular Formula |
C10H16ClNO2 |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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